![molecular formula C13H9F4NO3S B5727776 4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide](/img/structure/B5727776.png)
4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide
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Overview
Description
4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide, also known as TFPB, is a chemical compound that has gained attention in the scientific community due to its potential applications in biochemical research. TFPB is a sulfonamide derivative that has been shown to have various biochemical and physiological effects, making it a valuable tool in research.
Mechanism of Action
The mechanism of action of 4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide involves the binding of the compound to the active site of CA IX, inhibiting its enzymatic activity. This inhibition leads to a decrease in the production of bicarbonate ions, which are necessary for cancer cell survival and growth.
Biochemical and physiological effects:
In addition to its role as a CA IX inhibitor, this compound has been shown to have various other biochemical and physiological effects. This compound has been shown to inhibit the activity of the sodium/hydrogen exchanger 3 (NHE3), which is involved in the regulation of sodium and water balance in the body. This compound has also been shown to inhibit the activity of the cystic fibrosis transmembrane conductance regulator (CFTR), which is involved in the regulation of chloride ion transport in the body.
Advantages and Limitations for Lab Experiments
The advantages of using 4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide in lab experiments include its high purity level and its ability to selectively inhibit specific enzymes. However, one limitation of using this compound is its potential toxicity, which must be taken into account when designing experiments.
Future Directions
There are several potential future directions for research involving 4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide. One area of interest is the development of this compound analogs with improved selectivity and potency for specific enzymes. Another potential direction is the investigation of this compound's effects on other physiological processes, such as ion transport in the kidneys. Additionally, this compound's potential as a therapeutic target for cancer treatment warrants further investigation.
Synthesis Methods
The synthesis of 4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide involves the reaction of 4-trifluoromethoxyaniline with 4-fluorobenzenesulfonyl chloride in the presence of a base. The reaction yields this compound as a white solid with a high purity level.
Scientific Research Applications
4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide has been used extensively in scientific research as a tool to study various biochemical and physiological processes. One of the primary applications of this compound is as an inhibitor of carbonic anhydrase IX (CA IX), which is overexpressed in many types of cancer. This compound has been shown to inhibit the activity of CA IX, making it a potential therapeutic target for cancer treatment.
properties
IUPAC Name |
4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9F4NO3S/c14-9-1-7-12(8-2-9)22(19,20)18-10-3-5-11(6-4-10)21-13(15,16)17/h1-8,18H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IABFUIOIHOCZAI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NS(=O)(=O)C2=CC=C(C=C2)F)OC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9F4NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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